N-(3-Aminophenyl)-4-(hexyloxy)benzamide
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Description
N-(3-Aminophenyl)-4-(hexyloxy)benzamide is a useful research compound. Its molecular formula is C19H24N2O2 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Cancer Treatment
N-(3-Aminophenyl)-4-(hexyloxy)benzamide shows promise in cancer treatment due to its role as a histone deacetylase (HDAC) inhibitor. Zhou et al. (2008) explored similar compounds and found that these inhibitors block cancer cell proliferation and induce apoptosis, making them potential anticancer drugs (Zhou et al., 2008).
2. Antimicrobial Applications
Derivatives of this compound have been studied for their antimicrobial properties. Ertan et al. (2007) synthesized a series of related compounds and found broad-spectrum activity against various microorganisms, indicating potential use in combating bacterial and fungal infections (Ertan et al., 2007).
3. Antioxidant Activity
The antioxidant properties of amino-substituted benzamide derivatives have been investigated due to their ability to scavenge free radicals. Jovanović et al. (2020) studied the electrochemical oxidation of such compounds, suggesting their potential as powerful antioxidants (Jovanović et al., 2020).
4. Therapeutic Efficacy in Tumors
Research into the therapeutic efficacy of related benzamide compounds in tumor treatment has been conducted. Berger et al. (1985) found that certain analogs, like GOE1734, showed high growth-inhibiting efficacy in various cancers, particularly in slower-growing tumors (Berger et al., 1985).
5. Molecular Structural Analysis
The molecular structure of related benzamide derivatives has been extensively studied. Demir et al. (2015) utilized X-ray diffraction and DFT calculations to analyze the structure of a novel benzamide compound, providing insights into its chemical behavior and potential applications (Demir et al., 2015).
6. Enzyme Inhibition Activity
Compounds similar to this compound have been evaluated for enzyme inhibition activity. Saeed et al. (2015) synthesized a series of benzamide derivatives and screened them for inhibitory potential against human enzymes, highlighting their relevance in medicinal chemistry (Saeed et al., 2015).
Properties
IUPAC Name |
N-(3-aminophenyl)-4-hexoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-2-3-4-5-13-23-18-11-9-15(10-12-18)19(22)21-17-8-6-7-16(20)14-17/h6-12,14H,2-5,13,20H2,1H3,(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDFFIXVNJYPGKF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.